Cas no 1186663-57-9 (3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid)

• Product Name: 3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid
• CAS No: 1186663-57-9
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• MDL: MFCD11656808
• CID: 1056095
• PubChem ID: 53429592
• Update Time: 2025-11-02

3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid
• 3-Bromo-4-(1-pyrazolyl)benzoic Acid
• 1186663-57-9
• DB-014496
• SY004882
• CS-0441902
• A893028
• 3-bromo-4-pyrazol-1-ylbenzoic acid
• 3-BROMO-4-(1H-PYRAZOL-1-YL)BENZOICACID
• MFCD11656808
• AC7535
• AKOS015950501

• MDL： MFCD11656808
• Inchi： 1S/C10H7BrN2O2/c11-8-6-7(10(14)15)2-3-9(8)13-5-1-4-12-13/h1-6H,(H,14,15)
• InChI Key： FZZPEEIBUVWMIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 265.96900
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.33300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid

Comprehensive Overview of 3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid (CAS No. 1186663-57-9)

3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid (CAS No. 1186663-57-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a pyrazole ring and a bromine substituent, serves as a versatile intermediate in synthetic chemistry. Its applications span drug discovery, material science, and catalysis, making it a subject of interest for researchers exploring novel bioactive molecules.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled the relevance of 3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid. Users frequently search for terms like "pyrazole derivatives in drug design" or "brominated aromatic acids synthesis," reflecting its importance in developing kinase inhibitors and anti-inflammatory agents. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in targeted therapy research.

From a synthetic perspective, the compound's CAS No. 1186663-57-9 is often queried alongside "cross-coupling reactions" and "direct arylation techniques," as its bromine moiety enables efficient functionalization via palladium-catalyzed pathways. This aligns with industry trends toward sustainable catalysis, where researchers seek greener alternatives to traditional methods. The 1H-pyrazol-1-yl group further enhances its utility as a directing group in C-H activation reactions.

Analytical characterization of 3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Search analytics reveal rising interest in "purity determination methods" and "structural elucidation of bromo-aromatics," underscoring the need for rigorous quality control in its production. The compound's crystalline properties also make it suitable for X-ray diffraction studies, contributing to structural biology applications.

In material science, the benzoic acid core of this compound facilitates its incorporation into metal-organic frameworks (MOFs), a trending area in nanotechnology searches. Its dual functionality (carboxylic acid and pyrazole) allows for diverse coordination modes, addressing queries about "multidentate ligand design." Researchers investigating luminescent materials particularly value its potential in constructing π-conjugated systems.

Regulatory and safety profiles of CAS No. 1186663-57-9 are frequently searched in conjunction with "REACH compliance" and "laboratory handling guidelines." While not classified as hazardous under standard protocols, proper storage conditions (avoiding light and moisture) are recommended to maintain stability. The compound's environmental fate is another emerging topic, with biodegradation studies gaining traction in green chemistry forums.

The commercial availability of 3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid has expanded significantly, with suppliers offering custom synthesis options. Market intelligence indicates heightened interest in "bulk procurement strategies" and "scalable production routes," particularly from contract research organizations. Its price volatility is often benchmarked against similar halogenated benzoic acids in specialty chemical markets.

Future research directions for this compound likely involve its application in fragment-based drug discovery (FBDD), a trending methodology in pharmaceutical searches. The pyrazole-benzoic acid scaffold's privileged structure makes it ideal for generating targeted libraries against emerging disease targets. Computational studies predicting its ADMET properties are also increasing, reflecting the integration of AI in molecular design.

In conclusion, 3-Bromo-4-(1H-pyrazol-1-yl)benzoic acid (CAS No. 1186663-57-9) represents a multifaceted building block bridging multiple scientific disciplines. Its continued relevance is evidenced by persistent searches for "structure-activity relationships" and "derivatization protocols," ensuring its place in cutting-edge chemical research for years to come.